Cas no 4746-10-5 (arabino-Hexos-2-ulose, bis(phenylhydrazone))

arabino-Hexos-2-ulose, bis(phenylhydrazone) structure
4746-10-5 structure
Product Name:arabino-Hexos-2-ulose, bis(phenylhydrazone)
CAS No:4746-10-5
MF:C18H22N4O4
MW:358.391684055328
CID:3992686
PubChem ID:91618094
Update Time:2025-04-22

arabino-Hexos-2-ulose, bis(phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

    • arabino-Hexos-2-ulose, bis(phenylhydrazone)
    • arabino-Hexos-2-ulose, 1,2-bis(2-phenylhydrazone)
    • NSC-2027
    • Fructose phenylosazone, DL-
    • NSC 2027
    • DL-Fructose phenylosazone [MI]
    • EINECS 208-607-4
    • Mannose, phenylosazone
    • UNII-01KM283D85
    • GLUCOSE PHENYLOSAZONE, D-
    • Glucosazone
    • D-Glucosazone
    • D-Fructosazone
    • D-Mannose phenylosazone
    • D-ARABINO-HEXULOSE PHENYLOSAZONE
    • Glucose phenylosazone
    • UNII-725V6DIS8A
    • 01KM283D85
    • D-Glucose phenylosazone
    • DL-Fructose phenylosazone
    • FRUCTOSE PHENYLOSAZONE, D-
    • D-arabino-Hexos-2-ulose, bis(phenylhydrazone)
    • NSC 121358
    • 534-97-4
    • 4746-10-5
    • D-arabino-Hexos-2-ulose, 1,2-bis(2-phenylhydrazone)
    • D-Arabino-hexosulose bis(phenylhydrazone)
    • D-Fructose phenylosazone
    • Dextrosazone
    • NSC-121358
    • D-Arabino-Hexosulose, bis(phenylhydrazone)
    • D-Mannosazone
    • 725V6DIS8A
    • Inchi: 1S/C18H22N4O4/c23-12-16(24)18(26)17(25)15(22-21-14-9-5-2-6-10-14)11-19-20-13-7-3-1-4-8-13/h1-11,16-18,20-21,23-26H,12H2/b19-11+,22-15?/t16-,17-,18-/m1/s1
    • InChI Key: BZVNQJMWJJOFFB-UGSZPUKBSA-N
    • SMILES: O[C@@H]([C@@H](C(/C=N/NC1C=CC=CC=1)=NNC1C=CC=CC=1)O)[C@@H](CO)O

Computed Properties

  • Exact Mass: 358.16410520Da
  • Monoisotopic Mass: 358.16410520Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 130Ų
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited